Cas no 60058-29-9 (4-Isoquinolinol, 3-(4-ethylphenyl)-)

• Product Name: 4-Isoquinolinol, 3-(4-ethylphenyl)-
• CAS No: 60058-29-9
• MF: C₁₇H₁₅NO
• MW: 249.307104349136
• CID: 1618034
• Update Time: 2024-09-13

4-Isoquinolinol, 3-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinol, 3-(4-ethylphenyl)-

• Inchi： 1S/C17H15NO/c1-2-12-7-9-13(10-8-12)16-17(19)15-6-4-3-5-14(15)11-18-16/h3-11,19H,2H2,1H3
• InChI Key： AGRVGXQQVGMNCO-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C(O)=C(C2=CC=C(CC)C=C2)N=1

Computed Properties

• Exact Mass: 249.11545

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 466.0±33.0 °C(Predicted)
• PSA: 33.12
• pka: 4.69±0.50(Predicted)